2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide

• Molecular Formula: C24H22N2O6
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C24H22N2O6/c1-28-18-8-6-5-7-16(18)23(27)25-15-9-10-19-17(13-15)26-24(32-19)14-11-20(29-2)22(31-4)21(12-14)30-3/h5-13H,1-4H3,(H,25,27)
• InChI Key: QNLJDQJAQMSQHJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C(=C4)OC)OC)OC

Description

2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide, also known as MMB, is a synthetic compound that has been widely used in scientific research. MMB has been studied for its potential therapeutic effects on various diseases, including cancer and neurodegenerative disorders.

Scientific Research Applications

2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been studied for its potential therapeutic effects on various diseases, including cancer and neurodegenerative disorders. In cancer research, 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative disorder research, 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to protect neurons from oxidative stress and improve cognitive function.

Mechanism of Action

The mechanism of action of 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it is believed that 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide exerts its therapeutic effects by modulating various signaling pathways and cellular processes, including the PI3K/AKT/mTOR pathway, the NF-κB pathway, and the MAPK pathway.
Biochemical and Physiological Effects:
2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor effects. 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has also been shown to improve cognitive function and protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its high potency and specificity. 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have a low toxicity profile, which makes it an ideal candidate for preclinical studies. However, one limitation of using 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its complex synthesis method, which may limit its availability and increase its cost.

Future Directions

There are several future directions for 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide research. One direction is to investigate the potential therapeutic effects of 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide on other diseases, such as cardiovascular diseases and metabolic disorders. Another direction is to optimize the synthesis method of 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide to improve its availability and reduce its cost. Additionally, further studies are needed to fully understand the mechanism of action of 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide and its potential side effects.
Conclusion:
In conclusion, 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide is a synthetic compound that has been widely used in scientific research for its potential therapeutic effects on various diseases, including cancer and neurodegenerative disorders. The synthesis of 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide is a complex process that requires specialized equipment and expertise. 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor effects. There are several future directions for 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide research, including investigating its potential therapeutic effects on other diseases and optimizing its synthesis method.

Synthesis Methods

The synthesis of 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide involves several steps, including the preparation of 3,4,5-trimethoxyphenylacetic acid, the synthesis of 2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazole, and the coupling of the benzoxazole with benzoyl chloride to form 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide. The synthesis of 2-methoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide is a complex process that requires specialized equipment and expertise.